2-Methyl-5-phenyl-3-furaldehyde
Overview
Description
2-Methyl-5-phenyl-3-furaldehyde is a unique chemical compound with the empirical formula C12H10O2 . It is part of the heterocyclic building blocks .
Molecular Structure Analysis
The molecular weight of this compound is 186.21 . The MDL number is MFCD02681964 . The molecular structure of this compound is not explicitly mentioned in the search results.Scientific Research Applications
Green Chemistry and Catalysis
Furfurals, including compounds related to 2-Methyl-5-phenyl-3-furaldehyde, are crucial intermediates in the chemical industry, serving as the foundation for developing green chemistry processes. The heterogeneously catalyzed reactions of carbohydrates to produce furfural and hydroxymethylfurfural (HMF) underscore the transition towards more sustainable chemical processes. These catalytic processes aim to reduce waste, minimize corrosion, and facilitate the easy recovery of catalysts, aligning with the principles of green chemistry. Heterogeneous catalysis in aqueous solutions presents challenges, such as finding water-tolerant solid acid catalysts that remain active and stable, indicating ongoing research opportunities in this area (Karinen, Vilonen, & Niemelä, 2011).
Materials Science
In materials science, the adsorption and separation capabilities of furfural compounds have been explored, particularly in the context of metal-organic frameworks (MOFs). Studies show that certain MOFs can adsorb reactive aromatic isomers like 2-furaldehyde and 3-furaldehyde, showcasing selectivity and the ability to protect active functional groups within confined spaces. This property is particularly valuable for stabilizing reactive intermediates and enabling the selective separation of isomers under mild conditions, opening avenues for applications in catalysis and materials science (Liu, Ma, & Dong, 2010).
Catalytic Conversion and Synthesis
The catalytic conversion processes of furfural and related compounds to more valuable chemicals have significant implications for renewable energy and sustainable chemistry. For instance, the selective oxidation of 5-hydroxymethyl-2-furaldehyde (HMF) to furan-2,5-dicarboxaldehyde (FDA) has been researched, highlighting the potential of using heterogeneous catalysts based on vanadyl phosphate. This conversion process is critical for producing intermediates for bioplastics and other bio-based materials, demonstrating the versatility of furfural compounds in chemical synthesis (Carlini et al., 2005).
Analytical Chemistry
In analytical chemistry, methods for determining furfural compounds in honey and other food products have been developed, illustrating the broader applicability of these compounds beyond material and green chemistry. High-performance liquid chromatography (HPLC) methods enable the detection and quantification of hydroxymethylfurfural and related compounds, essential for food quality control and safety assessments (Nozal et al., 2001).
Safety and Hazards
Properties
IUPAC Name |
2-methyl-5-phenylfuran-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O2/c1-9-11(8-13)7-12(14-9)10-5-3-2-4-6-10/h2-8H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRBXYIYZWZGINC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(O1)C2=CC=CC=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80383621 | |
Record name | 2-methyl-5-phenyl-3-furaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80383621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
321309-42-6 | |
Record name | 2-methyl-5-phenyl-3-furaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80383621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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